Cas no 130464-55-0 ((-)-visnadin)

• Product Name: (-)-visnadin
• CAS No: 130464-55-0
• MF: C₂₁H₂₄O₇
• MW: 388.411067008972
• CID: 2057939
• PubChem ID: 12314635
• Update Time: 2025-04-21

(-)-visnadin Chemical and Physical Properties

Names and Identifiers

• (-)-visnadin
• cis-3'-isovaleryl-4'-acetylkhellactone
• Visnadin
• Peucedanocoumarin I
• 2-Methylbutanoic acid (9S,10R)-10-(acetyloxy)-9,10-dihydro-8,8-dimethyl-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester
• AKOS040762174
• (9S,10R)-10-(acetyloxy)-8,8-dimethyl-2-oxo-9H,10H-pyrano[2,3-h]chromen-9-yl 2-methylbutanoate
• FS-7778
• HY-N8614
• [(9S,10R)-10-Acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] 2-methylbutanoate
• CS-0148731
• 130464-55-0

• Inchi： 1S/C21H24O7/c1-6-11(2)20(24)27-19-18(25-12(3)22)16-14(28-21(19,4)5)9-7-13-8-10-15(23)26-17(13)16/h7-11,18-19H,6H2,1-5H3/t11?,18-,19+/m1/s1
• InChI Key： GVBNSPFBYXGREE-VEQZCADJSA-N
• SMILES： O1C2C=CC3C=CC(=O)OC=3C=2[C@H]([C@@H](C1(C)C)OC(C(C)CC)=O)OC(C)=O

Computed Properties

• Exact Mass: 388.15220310g/mol
• Monoisotopic Mass: 388.15220310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.01 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Pyranocoumarins Angular pyranocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular pyranocoumarins